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Compound of Interest

Compound Name:
4-Amino-6-chloropyrimidine-5-

carbonitrile

Cat. No.: B1279933 Get Quote

Technical Support Center: 4-Amino-6-
chloropyrimidine-5-carbonitrile
This technical support guide provides essential information for researchers, scientists, and drug

development professionals on the safe handling and disposal of 4-Amino-6-chloropyrimidine-
5-carbonitrile (CAS No. 60025-09-4). Adherence to these guidelines is critical for ensuring

personnel safety and maintaining experimental integrity.

Compound Identification and Properties
A summary of the key physical and chemical properties of 4-Amino-6-chloropyrimidine-5-
carbonitrile is provided below.
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Property Value Reference

CAS Number 60025-09-4 [1][2]

Molecular Formula C5H3ClN4 [1]

Molecular Weight 154.56 g/mol [1]

Appearance White solid [3]

Melting Point 200°C (decomposes) [1][3][4]

Boiling Point
402.4°C at 760 mmHg

(Predicted)
[1][4]

Density 1.53 g/cm³ [1][4]

Frequently Asked Questions (FAQs) - Safe Handling
This section addresses common questions regarding the day-to-day handling of 4-Amino-6-
chloropyrimidine-5-carbonitrile.

Q1: What are the primary hazards associated with this compound?

While the Safety Data Sheet (SDS) for this specific compound has limited toxicological data[1],

similar chemical structures are known to present several hazards.[5][6] As a precaution, it

should be handled as a substance that is harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[5][6]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical?

To minimize exposure risk, the following PPE must be worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.[5][7] Ensure compliance

with OSHA's 29 CFR 1910.133 or European Standard EN166.[7]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or protective

suit.[5][7]
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Respiratory Protection: For operations that may generate dust, use a NIOSH/MSHA-

approved respirator.[5][7] Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[6][7]

Q3: How should I properly store this chemical?

Proper storage is crucial for maintaining chemical stability and safety.

Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][7]

Atmosphere: For long-term stability, store under an inert atmosphere, such as nitrogen or

argon, at a temperature of 2-8°C.[2]

Incompatibilities: Store away from strong oxidizing agents and acids.[6][7]

Q4: What should I do in case of accidental exposure?

Immediate action is required in the event of an exposure.

Inhalation: Move the individual to fresh air immediately.[1][7] If breathing is difficult, provide

oxygen. If the person is not breathing, begin artificial respiration (do not use mouth-to-mouth

resuscitation) and seek immediate medical attention.[1]

Skin Contact: Remove all contaminated clothing at once.[1] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[7] If skin irritation occurs,

seek medical advice.[7]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do so.[7]

Continue rinsing and seek immediate medical attention.[5]

Ingestion: If swallowed, rinse the mouth with water and drink plenty of water afterwards.[7]

Call a poison control center or physician for guidance.[7]

Troubleshooting Guides: Emergency Procedures
This section provides detailed protocols for managing common laboratory emergencies.
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Guide 1: Small Spill Cleanup Protocol
For minor spills, follow this step-by-step procedure.

Methodology:

Alert Personnel: Immediately inform others in the vicinity of the spill.

Ensure Ventilation: Work in a well-ventilated area or chemical fume hood.[7]

Don PPE: Wear the appropriate PPE as described in the FAQ section (gloves, safety

glasses, lab coat, and respirator if dust is present).[5]

Containment: Prevent the spread of the powder. Avoid generating dust.[5]

Cleanup: Use dry cleanup procedures.[5] Gently sweep or shovel the material into a clean,

dry, sealable, and appropriately labeled container for hazardous waste.[5][7] Avoid using a

vacuum unless it is an explosion-proof model designed for this purpose.[5]

Decontamination: After the solid material is removed, wash the spill area down with large

amounts of water.[5] Prevent the runoff from entering drains.[5]

Waste Disposal: Seal the container holding the spilled material and dispose of it as

hazardous waste according to institutional and local regulations.[5][7]

Figure 1: Small Spill Cleanup Workflow

Spill Occurs Assess Spill
(Is it small?)

Don Appropriate PPEYes

Follow Large
Spill Protocol

No

Contain Spill
(Avoid Dust)

Dry Clean Up
(Sweep/Shovel)

Decontaminate Area
(Wash with Water) Package & Label Waste Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling minor laboratory spills of the compound.

Guide 2: Large Spill Response
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For major spills, prioritize safety and seek expert assistance.

Methodology:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Alert Emergency Services: Inform your institution's emergency services or hazardous

material response team, providing the location and nature of the hazard.[5]

Ventilate: If safe to do so, increase ventilation to the area.

Restrict Access: Secure the area to prevent unauthorized entry.

Await Response Team: Do not attempt to clean up a large spill without specialized training

and equipment. Allow the emergency response team to manage the cleanup.

Disposal Guidelines
Proper disposal is a critical component of the chemical lifecycle.

Q5: How do I dispose of waste 4-Amino-6-chloropyrimidine-5-carbonitrile and contaminated

materials?

All waste, including the pure compound, reaction byproducts, and contaminated materials (e.g.,

gloves, paper towels, containers), must be treated as hazardous waste.

Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.[7]

Collection: Collect all waste in a suitable, closed, and clearly labeled container.[7]

Disposal: Dispose of the contents and container at an authorized hazardous or special waste

collection point in accordance with all local, regional, and national regulations.[5][7] Never

dispose of this chemical down the drain or in regular trash.
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Figure 2: Chemical Waste Disposal Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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